Cas no 2287316-30-5 (Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate)

• Product Name: Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate
• CAS No: 2287316-30-5
• MF: C₁₃H₁₇F₂NO₄
• MW: 289.275191068649
• CID: 5846914
• PubChem ID: 137945377
• Update Time: 2025-06-08

Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2287316-30-5
• EN300-6747180
• Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate

• Inchi： 1S/C13H17F2NO4/c1-13(2,3)20-11(17)7-5-10(19-12(14)15)9(18-4)6-8(7)16/h5-6,12H,16H2,1-4H3
• InChI Key： LELCKDGTSZNRKT-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(=C(C=1)C(=O)OC(C)(C)C)N)OC)F

Computed Properties

• Exact Mass: 289.11256435g/mol
• Monoisotopic Mass: 289.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate

Comprehensive Overview of Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate (CAS No. 2287316-30-5)

The compound Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate (CAS No. 2287316-30-5) is a specialized benzoate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and methoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorinated motifs play a pivotal role. The compound’s CAS No. 2287316-30-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate involves multi-step organic reactions, including esterification and selective fluorination. Its tert-butyl ester group offers excellent protection for the carboxylic acid functionality, a feature highly valued in peptide synthesis and prodrug development. These attributes have sparked discussions in forums and research communities about its scalability and green chemistry compatibility.

From an industrial perspective, CAS No. 2287316-30-5 is often explored for its role in high-value chemical intermediates. Companies specializing in custom synthesis and contract research are actively investigating its commercial viability. The compound’s difluoromethoxy moiety is particularly noteworthy, as it mimics the electronic properties of hydrogen bond acceptors, a hot topic in computational chemistry and AI-driven drug design.

Environmental and regulatory considerations are also critical when discussing Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate. Its biodegradability and ecotoxicological profile are under scrutiny, aligning with the global push for sustainable chemistry. Researchers are leveraging machine learning tools to predict its environmental impact, a trend resonating with ESG (Environmental, Social, and Governance) initiatives in the chemical industry.

In summary, Tert-butyl 2-amino-5-(difluoromethoxy)-4-methoxybenzoate (CAS No. 2287316-30-5) represents a convergence of innovation in fluorine chemistry, drug development, and sustainable practices. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific and industrial domains.